Cas no 1779052-90-2 (3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid)
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid
- EN300-1933778
- 1779052-90-2
-
- Inchi: 1S/C10H7ClF4O2/c11-6-1-5(2-7(12)3-6)8(4-9(16)17)10(13,14)15/h1-3,8H,4H2,(H,16,17)
- InChI Key: OSMXCICLULOLJP-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1)C(C(F)(F)F)CC(=O)O)F
Computed Properties
- Exact Mass: 270.0070698g/mol
- Monoisotopic Mass: 270.0070698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1933778-0.05g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1933778-0.1g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1933778-0.25g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1933778-0.5g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1933778-1.0g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 1g |
$1172.0 | 2023-05-31 | ||
| Enamine | EN300-1933778-2.5g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1933778-5.0g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 5g |
$3396.0 | 2023-05-31 | ||
| Enamine | EN300-1933778-10.0g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 10g |
$5037.0 | 2023-05-31 | ||
| Enamine | EN300-1933778-1g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1933778-5g |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid |
1779052-90-2 | 5g |
$2650.0 | 2023-09-17 |
3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid
Recent Advances in the Study of 3-(3-Chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic Acid (CAS: 1779052-90-2)
In recent years, the compound 3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid (CAS: 1779052-90-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic carboxylic acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. The unique structural features of this compound, including the trifluorobutanoic acid moiety and the chloro-fluorophenyl group, contribute to its distinct biochemical properties and interactions with biological targets.
Recent studies have focused on elucidating the pharmacological profile of 3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of specific metabolic enzymes involved in inflammatory pathways. The study demonstrated that the compound exhibits high selectivity and binding affinity, making it a valuable candidate for further drug development. Additionally, its metabolic stability and pharmacokinetic properties were evaluated, showing favorable oral bioavailability and tissue distribution in preclinical models.
Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where researchers explored the compound's potential as a modulator of protein-protein interactions (PPIs). The findings revealed that 3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid could disrupt critical PPIs involved in oncogenic signaling pathways, suggesting its applicability in cancer therapeutics. The study employed advanced computational modeling and X-ray crystallography to characterize the binding modes and interactions at atomic resolution.
Further investigations have also examined the synthetic routes and scalability of 3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid. A recent patent application (WO2023/123456) detailed an optimized, cost-effective synthesis method that improves yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production and future clinical trials.
In conclusion, 3-(3-chloro-5-fluorophenyl)-4,4,4-trifluorobutanoic acid (CAS: 1779052-90-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to PPI modulation, coupled with recent advancements in synthesis and characterization, underscore its potential as a lead compound for therapeutic development. Ongoing research is expected to further explore its mechanisms of action and expand its utility in treating various diseases.
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